Phenazepam-d4 (CRM)

• CAS No.: 1184980-42-4
• Product Name: Phenazepam-d4 (CRM)
• Molecular Formula: C15H6BrClD4N2O
• Molecular Weight: 353.6
• IUPAC Name: 7-bromo-5-(2-chloro-3,4,5,6-tetradeuteriophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• Standard InChI: InChI=1S/C15H10BrClN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20)/i1D,2D,3D,4D
• Standard InChIKey: CGMJQQJSWIRRRL-RHQRLBAQSA-N
• SMILES: C1C(=O)NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3Cl
• Description: Phenazepam-d4 (CRM) contains 4 deuterium atoms. It is intended for use as an internal standard for the quantification of phenazepam (Item No. ISO60172) by GC- or LC-mass spectrometry. Phenazepam is a benzodiazepine agonist of the GABAA-benzodiazepine receptor chloride channel complex. It has been shown to have strong anxiolytic, sedative, anticonvulsive, and hypnotic properties in humans, as well as in animal species when administered at 1 mg/kg. At very low doses (10-5 to 10-10 mg/kg), phenazepam has been shown to act as an anxioselective tranquilizer. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
• Synonyms: BD 98-d4;Fenazepam-d4
• Reference: 1.Kalinina, T.S.,Garibova, T.L., and Voronina, T.A. Descriminative effects of phenazepam and gidazepam in rats: comparison with other GABA-related drugs. Pharmacology, Biochemistry, and Behavior 64(2), 397-401 (1999).
• PubChem Compound: 46782719
• Last Modified: Nov 11 2021